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Introduction

N-nitrosamines are a class of chemical compounds classified as probable human carcinogens
based on animal studies.[1] Their presence in pharmaceuticals is a significant safety concern,
leading regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European
Medicines Agency (EMA) to establish strict limits and require rigorous testing.[1][2] N-nitroso-
desmethyl-cyclobenzaprine is a Nitrosamine Drug Substance-Related Impurity (NDSRI)
associated with Cyclobenzaprine, a widely prescribed muscle relaxant.[3][4] Cyclobenzaprine
is structurally similar to tricyclic antidepressants and is metabolized in part via N-demethylation,
a process mediated by cytochrome P-450 enzymes.[5][6] The resulting secondary amine
intermediate can react with nitrosating agents to form N-nitroso-desmethyl-cyclobenzaprine.

This application note provides a detailed protocol for the sensitive detection and quantification
of N-nitroso-desmethyl-cyclobenzaprine in cyclobenzaprine active pharmaceutical
ingredients (APIs) and finished drug products using Liquid Chromatography with tandem mass
spectrometry (LC-MS/MS). This technique is highly suitable for this analysis due to its high
sensitivity and selectivity, which are necessary for detecting trace-level impurities.[7][8] The
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U.S. FDA has established an Acceptable Intake (Al) limit of 26.5 ng/day for N-nitroso-
desmethyl-cyclobenzaprine, categorizing it as a Potency Category 1 NDSRI.[3]

Analyte Information

e Compound Name: N-nitroso-desmethyl-cyclobenzaprine

o Synonyms: N-Nitroso Cyclobenzaprine Related Compound BJ[3]
e Chemical Formula: C19H1sN20[9]

e Molecular Weight: 290.36 g/mol [10]

e Structure: (Structure can be found on PubChem, CID 171381002)[9]

Principle of the Method

This method utilizes Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for the
quantification of N-nitroso-desmethyl-cyclobenzaprine. The sample is first prepared by
extracting the analyte from the API or drug product matrix. The extract is then injected into a
UHPLC system, where N-nitroso-desmethyl-cyclobenzaprine is chromatographically
separated from the parent drug, cyclobenzaprine, and other matrix components on a C18
reverse-phase column.

Following separation, the analyte is ionized using an electrospray ionization (ESI) source and
detected by a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring
(MRM) mode. MRM provides high selectivity and sensitivity by monitoring a specific precursor-
to-product ion transition for the analyte.[11] Quantification is achieved by comparing the
analyte's peak area in the sample to a calibration curve generated from reference standards of
known concentrations.[12]

Experimental Protocols
Reagents and Materials

* N-nitroso-desmethyl-cyclobenzaprine reference standard (purity >99%)

¢ Cyclobenzaprine HCI API and/or tablets
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e Methanol (LC-MS grade)

¢ Acetonitrile (LC-MS grade)

e Formic acid (LC-MS grade)

o Ammonium formate (LC-MS grade)

o Ultrapure water (18.2 MQ-cm)

¢ Volumetric flasks, pipettes, and autosampler vials
o Syringe filters (0.22 um PVDF)

e Analytical balance

Instrumentation

e LC System: Agilent 1290 Infinity Il LC system or equivalent.[13]
» Mass Spectrometer: Agilent 6475A triple quadrupole LC/MS or equivalent.[13]

e Analytical Column: Poroshell 120 EC-C18 (2.1 x 100 mm, 2.7 um) or equivalent.

Preparation of Solutions

o Standard Stock Solution (100 pg/mL): Accurately weigh approximately 1.0 mg of N-nitroso-
desmethyl-cyclobenzaprine reference standard into a 10 mL volumetric flask. Dissolve and
dilute to volume with methanol.

e Intermediate Standard Solution (1.0 pg/mL): Dilute 100 pL of the stock solution to 10 mL with
a 50:50 (v/v) mixture of methanol and water.

e Calibration Curve Standards (0.05 ng/mL to 10 ng/mL): Prepare a series of calibration
standards by serially diluting the intermediate standard solution with a 50:50 (v/v) mixture of
methanol and water.[13]

o Sample Preparation (Cyclobenzaprine API): Accurately weigh 50 mg of the API into a 10 mL
volumetric flask. Add approximately 7 mL of methanol, sonicate for 10 minutes, then dilute to
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volume with methanol. Filter the solution through a 0.22 um PVDF syringe filter into an
autosampler vial.[12] This results in a test concentration of 5 mg/mL.

o Sample Preparation (Cyclobenzaprine Tablets): Weigh and finely powder a representative
number of tablets (e.g., 10 tablets).[14] Transfer an amount of powder equivalent to 50 mg of
cyclobenzaprine into a 15 mL centrifuge tube. Add 10 mL of methanol, shake vigorously on a
mechanical shaker for 30 minutes, and then centrifuge at 4500 rpm for 15 minutes.[12] Filter
the supernatant through a 0.22 um PVDF syringe filter into an autosampler vial.

LC-MS/MS Analytical Conditions

The following tables outline the instrumental conditions for the analysis.

Table 1: Liquid Chromatography Parameters

Parameter Value

Column Poroshell 120 EC-C18 (2.1 x 100 mm, 2.7 pum)
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B 0.1% Formic Acid in Acetonitrile
Flow Rate 0.4 mL/min

Column Temperature 40 °C

Injection Volume 5puL

Gradient Elution Time (min)

0.0

8.0

10.0

10.1

12.0

Table 2: Mass Spectrometry Parameters
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Parameter

Value

lonization Mode

Electrospray lonization (ESI), Positive

Gas Temperature 300 °C

Gas Flow 8 L/min
Nebulizer Pressure 40 psi
Sheath Gas Temp 350 °C
Sheath Gas Flow 11 L/min
Capillary Voltage 3500V
MRM Transitions See Table 3

Table 3: MRM Transitions for N-nitroso-desmethyl-cyclobenzaprine

Precursor lon Product lon Dwell Time Collision
Analyte

(m/z) (m/z) (ms) Energy (V)
N-nitroso-
desmethyl-

] 291.1 261.1 100 15

cyclobenzaprine
(Quantifier)
N-nitroso-
desmethyl-

291.1 231.1 100 25

cyclobenzaprine
(Quialifier)

(Note: MRM transitions are proposed based on the compound's structure. The precursor ion

[M+H]* is 291.1. Product ion 261.1 corresponds to the loss of the nitroso group (-N=0). These

values must be optimized experimentally on the specific instrument used.)[13]

Data Presentation and System Suitability
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The analytical method should be validated according to ICH Q2(R1) guidelines.[11] Key
validation parameters are summarized below with typical expected results.

Table 4: Summary of Method Validation Parameters (Example Data)

Parameter Acceptance Criteria Example Result
Linearity Range 0.05 - 10 ng/mL 0.05 - 10 ng/mL
Correlation Coefficient (r?) >0.995 >0.999

Limit of Detection (LOD) S/N ratio > 3 0.05 ng/mL (0.01 ppm)[13]
Limit of Quantitation (LOQ) S/N ratio > 10 0.1 ng/mL (0.02 ppm)[13]
Accuracy (% Recovery) 80 - 120% 95.2 - 104.5%

Precision (% RSD) < 15% at LOQ <10%

(Note: ppm values are calculated with respect to a 5 mg/mL sample concentration.)[13]

Visualizations
Experimental Workflow

The following diagram illustrates the overall workflow for the detection of N-nitroso-
desmethyl-cyclobenzaprine.
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Sample & Standard Preparation

API or Tablet Powder Weighing (50 mg) Reference Standard Weighing

'

i

Extraction with Methanol

Stock Solution Preparation (100 pg/mL)

'

'

Centrifugation (4500 rpm)

Calibration Standards (0.05-10 ng/mL)

;

Filtration (0.22 um PVDF)

Inject Sample

LC-MS/MS Analysis

Inject Calibration Curve

UHPLC Separation & MS/MS Detection

Data Processing

Peak Integration

'

Quantification vs. Calibration Curve

'

Final Report (ppm)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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